Cas no 383147-85-1 (N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE)

• Product Name: N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE
• CAS No: 383147-85-1
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• MDL: MFCD03012032
• CID: 5225730
• Update Time: 2025-06-30

N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE
• N-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• N-(4-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• Oprea1_158837
• MLS000720528
• HMS2717C04
• SMR000336034

• MDL： MFCD03012032
• Inchi： 1S/C16H14N2O2S/c1-20-13-6-4-12(5-7-13)17-16(19)15-14(8-11-21-15)18-9-2-3-10-18/h2-11H,1H3,(H,17,19)
• InChI Key： PSDMLAGSFMNMIO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(NC1C=CC(=CC=1)OC)=O)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 3.1
• Topological Polar Surface Area: 71.5

Additional information on N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE

Professional Introduction to N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE (CAS No. 383147-85-1)

N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 383147-85-1, represents a unique structural motif that combines aromatic and heterocyclic elements, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural framework of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE is characterized by its integration of a methoxy-substituted phenyl ring, a pyrrole heterocycle, and a thiophene moiety linked through an amide bond. This arrangement not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its biological activity. The presence of multiple functional groups, including the amide and ether functionalities, suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that the structural features of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE may facilitate its role as a modulator in pathways relevant to inflammation, pain perception, and neurodegenerative diseases. The pyrrole ring, in particular, has been extensively studied for its potential in modulating neurotransmitter systems, which could be leveraged for therapeutic applications.

In the context of drug development, the synthesis of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These advancements in synthetic chemistry not only enhance the accessibility of the compound but also allow for rapid modifications to explore its pharmacological profile further.

The biological evaluation of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE has revealed intriguing results in preclinical studies. Initial assays have demonstrated potential inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. The amide linkage in the molecule is particularly noteworthy, as it can serve as a hinge region for binding to target proteins, thereby modulating their function. This has sparked interest in developing derivatives of this compound that could exhibit enhanced selectivity and potency.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of investigation. The combination of aromatic and heterocyclic components may contribute to its lipophilicity, which is often a critical factor for central nervous system (CNS) drug candidates. Research is ongoing to assess whether this property translates into therapeutic efficacy for conditions such as Alzheimer's disease or Parkinson's disease, where modulation of CNS pathways is essential.

The role of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable scaffold for generating libraries of compounds with diverse biological activities. By employing structure-based drug design principles, researchers can modify specific regions of the molecule to fine-tune its pharmacokinetic properties and target specificity. This approach aligns with the growing trend toward personalized medicine, where compounds are tailored to individual patient profiles.

The synthesis and characterization of N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE have also contributed to our understanding of reaction mechanisms and synthetic strategies in organic chemistry. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has provided insights into the conformational behavior and electronic properties of the compound. These findings are not only relevant to drug development but also advance our fundamental knowledge in chemical biology.

In conclusion, N-(4-METHOXYPHENYL)-3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXAMIDE (CAS No. 383147-85-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.